Cas no 22551-26-4 (3-Methylthio-1,2-propanediol)

• Product Name: 3-Methylthio-1,2-propanediol
• CAS No: 22551-26-4
• MF: C₄H₁₀O₂S
• MW: 122.186000347137
• MDL: MFCD00004724
• CID: 259939
• PubChem ID: 90802
• Update Time: 2025-04-19

3-Methylthio-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(methylthio)-
• 3-methylsulfanylpropane-1,2-diol
• 3-METHYLTHIO-1,2-PROPANEDIOL
• 1,2-Propanediol,3-(methylthio)
• 3-(methylthio)-propane-1,2-diol
• D,L-3-(methylthio)-1,2-propanediol
• EINECS 245-073-1
• FXIHXPKPLPKPJH-UHFFFAOYSA
• FXIHXPKPLPKPJH-UHFFFAOYSA-N
• InChI=1/C4H10O2S/c1-7-3-4(6)2-5/h4-6H,2-3H2,1H3
• SCHEMBL1049328
• 3-methylsulfanylpropane-1, 2-diol
• 1,2-Propanediol, 3-(methylthio)-
• 3-(methylsulfanyl)propane-1,2-diol
• Z1126770422
• 3-(methylthio)propane-1,2-diol
• AKOS006229273
• S-methyl-thioglycerol
• 22551-26-4
• 3-(Methylsulfanyl)-1,2-propanediol #
• 3-(Methylthio)-1,2-propanediol
• EN300-187851
• 3-Methylthiopropane-1,2-diol
• FXIHXPKPLPKPJH-UHFFFAOYSA-
• DTXSID00945205
• NS00049598
• FT-0730852
• G22893
• DA-07931
• 3-Methylthio-1,2-propanediol

• MDL： MFCD00004724
• Inchi： 1S/C4H10O2S/c1-7-3-4(6)2-5/h4-6H,2-3H2,1H3
• InChI Key： FXIHXPKPLPKPJH-UHFFFAOYSA-N
• SMILES： S(C)CC(CO)O

Computed Properties

• Exact Mass: 122.04000
• Monoisotopic Mass: 122.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 65.8A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.164 g/mL at 25 °C(lit.)
• Boiling Point: 197.63°C (rough estimate)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.516(lit.)
• PSA: 65.76000
• LogP: -0.29740
• Solubility: Not available

3-Methylthio-1,2-propanediol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38